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Compound of Interest

Compound Name: Dimethyl 2,4-dioxopentanedioate
CAS No.: 162253-71-6
Cat. No.: B3048244
Get Quote
. J

SOP: Proper Disposal of Dimethyl 2,4-
dioxopentanedioate
Part 1: Executive Summary & Immediate Action

Dimethyl 2,4-dioxopentanedioate (CAS: 162253-71-6) is a specialized polycarbonyl building
block. Unlike its common isomer (Dimethyl 1,3-acetonedicarboxylate), this compound features
a 1,3-diketone motif flanked by ester groups, increasing its susceptibility to hydrolysis and
enolization.

Critical Disposal Directive:

e Primary Disposal Path: High-Temperature Incineration (HTI) via a licensed hazardous waste
contractor.

e Drain Disposal:STRICTLY PROHIBITED. Do not discharge into municipal sewer systems
due to potential aquatic toxicity and hydrolysis byproducts.
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e Segregation: Segregate from Strong Oxidizers (e.g., nitric acid, peroxides) and Strong Bases
(e.g., NaOH, amines) to prevent exothermic decomposition.

Part 2: Chemical Profile & Hazard Identification

To ensure the waste manifest is accurate, verify the chemical identity against the table below.
Confusion with the 3-oxo isomer is common.

Parameter Specification Notes

) Dimethyl 2,4- Not Dimethyl 1,3-
Chemical Name ) ) )
dioxopentanedioate acetonedicarboxylate

Verify CAS on container label.

CAS Number 162253-71-6 o
Molecular Formula C7HsOs MW: 188.13 g/mol
_ Viscous Liquid / Low-melting _
Physical State ) May crystallize upon storage.
Solid
) ) Not typically classified as D001
Flash Point > 110°C (Predicted) ) )
(Ignitable) unless in solvent.

o ) - Hydrolyzes to methanol and

Reactivity Moisture Sensitive

keto-acids.

H315 (Skin Irrit.), H319 (Eye Wear Nitrile gloves and safety
GHS Hazards )
Irrit.)[2] goggles.

Part 3: Waste Stream Classification & Segregation

Proper segregation is the primary defense against unexpected laboratory accidents. This
compound contains active methylene protons (enolizable), making it reactive toward bases.

Disposal Decision Tree

The following logic gate determines the correct waste stream for your specific sample.
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Waste: Dimethyl 2,4-dioxopentanedioate

Is the substance pure?

No (Solution) Yes (Solid/Neat Liquid)

Is it dissolved in solvent? Stream A: Non-Regulated Organic

l

Is solvent Halogenated?
(DCM, Chloroform)

(Label: Non-Hazardous Organic Waste)

No (e.g., Acetone, MeOH) Yes

Stream B: Flammable Solvent Waste Stream C: Halogenated Solvent Waste
(RCRA Code: D001) (RCRA Code: F002)

Click to download full resolution via product page

Figure 1: Segregation logic for assigning the correct waste stream based on solvent
composition.

Part 4: Step-by-Step Disposal Protocols
Scenario A: Small Scale (Lab Bench <500 mL)

Context: Expired reagents or reaction leftovers in round-bottom flasks.

« Stabilization: If the material is old or has formed crystals (peroxides are unlikely but possible
in ether solvents), test for peroxides if applicable. For the neat chemical, no stabilization is
needed.

¢ Transfer:
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o Dissolve viscous residues in a minimal amount of Acetone or Ethyl Acetate.

o Transfer the solution to a High-Density Polyethylene (HDPE) or Amber Glass waste
container.

e Labeling:
o Apply a hazardous waste label.
o Constituents: Write "Dimethyl 2,4-dioxopentanedioate (5%), Acetone (95%)".
o Hazard Checkbox: Check "Irritant" and "Flammable" (due to acetone).

o Storage: Cap tightly to prevent moisture entry (hydrolysis releases methanol). Store in the
Satellite Accumulation Area (SAA) until pickup.

Scenario B: Spill Cleanup (Immediate Response)

Context: Accidental breakage of a glass bottle containing the neat liquid.

Isolate: Evacuate the immediate area (3-meter radius). Alert nearby personnel.

o PPE: Don Nitrile gloves (double gloving recommended), lab coat, and safety goggles.
e Absorb:

o Use Vermiculite or Universal Absorbent Pads.

o Do not use paper towels alone, as high concentrations can degrade cellulose.

o Neutralize (Optional): If a large quantity (>1L) is spilled, treat the absorbent mixture with
dilute Sodium Carbonate (soda ash) to neutralize any hydrolyzed acid byproducts.

e Collect: Scoop absorbed material into a wide-mouth jar or heavy-duty waste bag. Label as
"Debris contaminated with Dimethyl 2,4-dioxopentanedioate.”

Scenario C: Large Scale (Process Waste >5L)

Context: Pilot plant or scale-up operations.
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» Bulking: Do not mix with aqueous waste streams. Bulk into dedicated 20L solvent drums
(steel or HDPE).

» Manifesting:

o DOT Shipping Name: Waste Environmentally Hazardous Substance, Liquid, N.O.S. (if
aguatic toxicity data is assumed) OR Waste Combustible Liquid, N.O.S.

o Profile: List as "High BTU Organic Waste" intended for fuel blending or incineration.

Part 5: Regulatory Compliance & Documentation

Adherence to the Resource Conservation and Recovery Act (RCRA) is mandatory for US-
based laboratories.

 RCRA Status: Dimethyl 2,4-dioxopentanedioate is not a P-listed or U-listed waste.[3]
However, it must be characterized based on its properties (ignitability, corrosivity, reactivity,
toxicity).

o Waste Code Assignment:

o Pure Substance: Generally non-hazardous waste code (unless state-specific regulations
apply), but typically managed as Class 9 (Miscellaneous) for transport due to
environmental precautions.

o In Solvent: Adopt the codes of the solvent (e.g., D001 for Acetone, FO02 for Methylene
Chloride).

Part 6: References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 15120462, Dimethyl 2,4-dioxopentanedioate. Retrieved from [Link]

o US Environmental Protection Agency.Defining Hazardous Waste: Listed, Characteristic and
Mixed Radiological Wastes. Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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